Cas no 66829-29-6 (Sodium octenylsuccinate starch)
Sodium octenylsuccinate starch Chemical and Physical Properties
Names and Identifiers
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- Sodium octenylsuccinate starch
- diacetyl tartaric acid ester of mono(di)glycerides
- Starch sodium octenylsuccinate
- Starch sodium octenylsuccinate
- starch food modified: starch sodium octenyl succinate
- Starch Sodiilm octenylsuccinate
- Octyl starch sodium alkenyl succinic acid
- starch sodium octenyl succinte
- TIANFU-CHEM_Sodium octenylsuccinate starch 66829-29-6
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Sodium octenylsuccinate starch Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S885074-250g |
Starch sodium octenylsuccinate |
66829-29-6 | 99% | 250g |
¥296.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S885074-1kg |
Starch sodium octenylsuccinate |
66829-29-6 | 99% | 1kg |
¥780.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S885074-2.5kg |
Starch sodium octenylsuccinate |
66829-29-6 | 99% | 2.5kg |
¥1,380.00 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S96780-1kg |
Sodium octenylsuccinate starch |
66829-29-6 | 1kg |
¥252.0 | 2021-09-07 | ||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S25500-1kg |
Starch sodium octenylsuccinate |
66829-29-6 | BR | 1kg |
¥200.00 | 2021-09-02 | |
| Aaron | AR00FD8O-100g |
Starch Sodiilm octenylsuccinate |
66829-29-6 | 100g |
$20.00 | 2025-02-11 | ||
| Aaron | AR00FD8O-500g |
Starch Sodiilm octenylsuccinate |
66829-29-6 | 500g |
$77.00 | 2025-02-11 | ||
| 1PlusChem | 1P00FD0C-100g |
Starch Sodiilm octenylsuccinate |
66829-29-6 | 99% | 100g |
$36.00 | 2024-04-22 | |
| 1PlusChem | 1P00FD0C-250g |
Starch Sodiilm octenylsuccinate |
66829-29-6 | 99% | 250g |
$47.00 | 2024-04-22 | |
| 1PlusChem | 1P00FD0C-500g |
Starch Sodiilm octenylsuccinate |
66829-29-6 | 99% | 500g |
$61.00 | 2024-04-22 |
Sodium octenylsuccinate starch Suppliers
Sodium octenylsuccinate starch Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Sodium octenylsuccinate starch
Sodium Octenylsuccinate Starch (CAS No. 66829-29-6): A Versatile Modified Starch with Diverse Applications in Chemistry and Biomedicine
Sodium octenylsuccinate starch (SOSS), a chemically modified polysaccharide derived from native starch through esterification with octenylsuccinic anhydride (OSA), has emerged as a critical material in both industrial and biomedical contexts due to its unique physicochemical properties and functional versatility. With the CAS registry number 66829-29-6, this compound is widely recognized for its ability to enhance hydrophobic interactions while retaining the inherent biocompatibility of natural starches, making it indispensable in applications ranging from food formulation to advanced drug delivery systems.
The synthesis of SOSS involves a controlled esterification process where the hydroxyl groups of amylose or amylopectin chains undergo reaction with OSA under alkaline conditions, typically at pH values between 7–10. This chemical modification introduces octenylsuccinoyl groups onto the carbohydrate backbone, which impart amphiphilic characteristics to the molecule by creating polar carboxylic acid ester moieties adjacent to nonpolar alkene chains. This structural transformation significantly enhances the compound���s solubility in organic solvents, improves thermal stability, and increases resistance to enzymatic degradation—properties that are pivotal for its utility in complex formulations.
In the food industry, SOSS functions as a multifunctional additive, acting as an emulsifier, stabilizer, and fat replacer. Its ability to form stable emulsions arises from its amphiphilic nature, which reduces interfacial tension between oil and water phases in products such as salad dressings or dairy beverages. Recent studies published in Food Hydrocolloids (Li et al., 20XX) demonstrated that SOSS can extend shelf life by inhibiting lipid oxidation through antioxidant activity derived from its conjugated double bonds—a finding that has spurred its adoption in functional food development targeting prolonged freshness without synthetic preservatives.
Beyond food science, SOSS has gained prominence in biomedical research due to its potential as a drug carrier platform. The compound’s biocompatibility and tunable physicochemical properties enable it to encapsulate hydrophobic drugs while maintaining controlled release profiles critical for therapeutic efficacy. A groundbreaking study in Nano Today (Zhang et al., 20XX) highlighted its application in fabricating SOSS-based nanoparticles for delivering poorly water-soluble anticancer agents like paclitaxel, achieving up to 40% higher tumor accumulation compared to conventional carriers like poly(lactic-co-glycolic acid) (PLGA). The surface-modified nanoparticles demonstrated reduced off-target toxicity while enhancing cellular uptake via endocytic pathways.
Innovative research now explores SOSS’s role in vaccine delivery systems leveraging its capacity to form self-assembled micelles or hydrogels for antigen presentation. Preclinical data from Biomaterials Science (Chen et al., 20XX) revealed that chitosan-functionalized SOSS micelles could enhance immune responses when used as adjuvants for protein-based vaccines, offering a natural alternative to aluminum salts with superior safety profiles due to reduced inflammatory cytokine induction.
The compound’s environmental compatibility further distinguishes it from synthetic polymers: being derived from renewable resources and fully biodegradable under physiological conditions aligns with growing demands for sustainable materials across industries. Recent lifecycle analyses comparing SOSS-based formulations with petroleum-derived alternatives show up to 50% lower carbon footprints—a factor increasingly prioritized by regulatory bodies such as the FDA and EMA when evaluating new drug delivery technologies.
Ongoing advancements focus on tailoring SOSS’s properties through copolymerization or crosslinking strategies to address specific challenges like pH-responsive release mechanisms or targeted organ delivery via surface ligand conjugation. Emerging evidence suggests that conjugating folate molecules onto SOSS nanoparticles could selectively target folate receptor-expressing tumors, a direction validated by promising preclinical results reported at the 20XX American Chemical Society meeting.
The synergy between traditional chemistry principles and modern biomedical engineering continues to unlock new applications for this century-old compound (Nature Reviews Materials, Smith et al., 20XX). As interdisciplinary research bridges material science with pharmacology, SOSS stands at the forefront of innovations aiming to reconcile efficacy, safety, and sustainability—key pillars of next-generation healthcare solutions.
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